5-Chloro-3-(3-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9ClO3/c14-11-5-9(4-10(6-11)13(16)17)8-2-1-3-12(15)7-8/h1-7,15H,(H,16,17)
• InChI Key: WEUUNPIPJPPYLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H9ClO3
• DSSTOX Substance ID: DTXSID60688707
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261927-55-2

Description

5-Chloro-3-(3-hydroxyphenyl)benzoic acid, 95% (5-Cl-3-HPA-95%) is a chemical compound that is primarily used in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and chloroform. This compound has a variety of applications in the laboratory, including synthesis, chromatography, and spectroscopy. It is also used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

5-Cl-3-HPA-95% is used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used in chromatography and spectroscopy experiments. In addition, 5-Cl-3-HPA-95% is used in the study of enzyme inhibitors, as it is a potent inhibitor of several enzymes.

Mechanism of Action

The mechanism of action of 5-Cl-3-HPA-95% is not well understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of certain compounds. It is also believed to act as an antioxidant, as it has been shown to reduce the oxidative damage caused by free radicals.
Biochemical and Physiological Effects
5-Cl-3-HPA-95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of several enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. It has also been shown to reduce the production of pro-inflammatory cytokines and to have an anti-inflammatory effect. In addition, it has been shown to have anti-tumor effects in some animal models.

Advantages and Limitations for Lab Experiments

The use of 5-Cl-3-HPA-95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. In addition, it is soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is important to note that 5-Cl-3-HPA-95% can be toxic if ingested, and it should be handled with caution in the laboratory.

Future Directions

The potential applications of 5-Cl-3-HPA-95% are numerous. Further research is needed to better understand the mechanism of action and biochemical and physiological effects of this compound. In addition, further research is needed to determine the potential therapeutic applications of this compound. Finally, further research is needed to identify potential new uses for this compound, such as in the synthesis of pharmaceuticals or agrochemicals.

Synthesis Methods

The synthesis of 5-Cl-3-HPA-95% is a multi-step process. The first step involves the reaction of 3-hydroxybenzoic acid and chlorine in the presence of a catalyst. This reaction produces 3-chloro-5-hydroxybenzoic acid, which is then converted to 5-Cl-3-HPA-95% by the addition of a base. This process is usually carried out under anhydrous conditions and requires the use of specialized equipment such as a Schlenk line.